Cas no 2228253-16-3 (methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate)

• Product Name: methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate
• CAS No: 2228253-16-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6428445
• PubChem ID: 165970903
• Update Time: 2025-05-20

methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate
• EN300-1799748
• 2228253-16-3

• Inchi： 1S/C13H17NO3/c1-17-12(16)10-8-9(4-5-11(10)15)13(14)6-2-3-7-13/h4-5,8,15H,2-3,6-7,14H2,1H3
• InChI Key： KWLLHELBBRLIKE-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)C1(CCCC1)N

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate

Methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate (CAS No. 2228253-16-3): A Comprehensive Overview

Methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate, identified by its chemical abstracts service number CAS No. 2228253-16-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a hydroxybenzoate moiety linked to a cyclopentylamine group, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further investigation.

The molecular structure of methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate consists of a benzoic acid derivative with an ester group at the methyl position and an amine-substituted cyclopentane ring attached to the 5-position of the hydroxybenzoate core. This unique arrangement of functional groups suggests multiple possible interactions with biological targets, making it a promising scaffold for drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The cyclopentylamine moiety, in particular, is known for its ability to enhance binding affinity and selectivity when incorporated into drug molecules. This feature has been exploited in various pharmacological applications, including the development of central nervous system (CNS) drugs and anti-inflammatory agents.

One of the most compelling aspects of methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate is its potential as a precursor for more complex derivatives. The presence of both hydroxyl and amino groups provides numerous opportunities for further functionalization, allowing researchers to tailor the compound's properties for specific biological targets. For instance, modifications at the hydroxyl group could introduce additional hydrogen bonding capabilities, while alterations at the amino group might enhance solubility or metabolic stability.

Recent studies have begun to explore the pharmacological profile of related compounds that share structural similarities with methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate. These investigations have highlighted the compound's potential as an anti-inflammatory agent, with preliminary data suggesting that it may modulate key inflammatory pathways. The hydroxybenzoate moiety is particularly relevant here, as it is known to interact with various enzymes and receptors involved in inflammation.

The cyclopentylamine group also plays a crucial role in determining the biological activity of this compound. By serving as a pharmacophore, it can interact with biological targets in a way that enhances efficacy and reduces side effects. This has led to increased interest in using cyclopentylamine derivatives as lead compounds for drug development.

In addition to its anti-inflammatory potential, methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate has shown promise in other therapeutic areas. For example, its structural features make it a suitable candidate for further investigation as a potential treatment for neurological disorders. The ability of the cyclopentylamine group to cross the blood-brain barrier suggests that this compound could be effective in targeting central nervous system disorders.

The synthesis of methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound in high yields and purity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been particularly useful in constructing the desired molecular framework.

Once synthesized, the characterization of methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate is essential for understanding its properties and potential applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm the structure and purity of the compound. These analytical methods provide critical data for further pharmacological studies.

The pharmacokinetic properties of methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate are also an important area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preclinical studies are often conducted to assess these properties using animal models and cell-based assays.

In conclusion, methyl 5-(1-aminocyclopentyl)-2-hydroxybenzoate (CAS No. 2228253-16-3) is a compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.